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Introduction

The Selective Actinide Extraction (SANEX) process is a crucial step in advanced nuclear fuel

reprocessing, aimed at the separation of trivalent minor actinides (Am, Cm) from lanthanides in

spent nuclear fuel. This separation is challenging due to the chemical similarities between

these f-block elements. The CyMe4BTBP (6,6'-bis(5,5,8,8-tetramethyl-5,6,7,8-tetrahydro-1,2,4-

benzotriazin-3-yl)-2,2'-bipyridine) ligand has emerged as a key extractant in this process due to

its high selectivity for actinides over lanthanides.[1][2] This document provides a detailed

standard operating procedure for the SANEX process utilizing CyMe4BTBP, intended for

researchers, scientists, and professionals in drug development and related fields.

Principle of the SANEX Process with CyMe4BTBP

The SANEX process is a liquid-liquid extraction technique. The CyMe4BTBP ligand, dissolved

in an organic diluent, selectively forms complexes with trivalent actinide ions present in the

acidic aqueous phase (typically nitric acid). These complexes are preferentially extracted into

the organic phase, leaving the lanthanides in the aqueous raffinate. The process generally

consists of three main stages: extraction, scrubbing, and stripping.
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Extraction: The acidic aqueous feed containing both actinides and lanthanides is contacted

with the organic solvent containing CyMe4BTBP. Actinides are selectively transferred to the

organic phase.

Scrubbing: The loaded organic phase is washed with a fresh acidic solution to remove any

co-extracted lanthanides, thereby increasing the purity of the actinide product.

Stripping: The actinides are recovered from the organic phase by contacting it with a suitable

stripping agent, which breaks the actinide-ligand complex and transfers the actinides back to

an aqueous phase.

Quantitative Data Summary
The following tables summarize key quantitative data from various studies on the

CyMe4BTBP-based SANEX process.

Table 1: Solvent Composition and Process Parameters

Parameter Value Reference

Organic Solvent

CyMe4BTBP Concentration 10 mM - 25 mM [1][3]

Co-extractant/Phase Modifier TODGA (5 mM), DMDOHEMA [1][2]

Diluent
1-octanol, TPH/1-octanol, FS-

13/TBP
[1][3][4]

Aqueous Feed

Acidity 2 M - 4 M HNO₃ [2][5]

Process Stages

Extraction Stages 9 - 12 [1][2]

Scrubbing Stages 3 - 4 [1][2]

Stripping Stages 4 [1][2]
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Table 2: Performance Data of the CyMe4BTBP SANEX Process

Performance Metric Value Conditions Reference

Actinide Recovery

Americium (Am) > 99.9%
16-stage process,

genuine fuel solution
[2][6]

Curium (Cm) > 99.9%
16-stage process,

genuine fuel solution
[2][6]

Californium (Cf) > 99.9% 20-stage process [1]

Decontamination

Factors

Am 7000
16-stage process,

genuine fuel solution
[2][6]

Cm 1000
16-stage process,

genuine fuel solution
[2][6]

Lanthanide

Contamination in

Product

Total Lanthanides < 0.5 mass-% 20-stage process [1]

Gadolinium (Gd) 0.32% in product
16-stage process,

genuine fuel solution
[2][6]

Stripping Efficiency

Actinide Recovery

from Organic Phase
> 99%

Using glycolic acid at

pH 4
[3]

Experimental Protocols
1. Preparation of the Organic Solvent

Objective: To prepare the organic solvent containing the CyMe4BTBP extractant.
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Materials:

CyMe4BTBP

N,N,N',N'-tetraoctyldiglycolamide (TODGA) or 2,2-dimethyl-N,N-dioctylhexylethoxy-

malonamide (DMDOHEMA) (if used)

1-octanol (or other suitable diluent)

Procedure:

Accurately weigh the required amount of CyMe4BTBP to achieve the desired molarity

(e.g., 10 mM).

If a co-extractant is used, weigh the required amount of TODGA (e.g., 5 mM).

Dissolve the weighed CyMe4BTBP and TODGA in the chosen diluent (e.g., 1-octanol) to

the final volume.

Stir the solution at room temperature until all components are completely dissolved.

2. Preparation of the Aqueous Feed Solution

Objective: To prepare a simulated or genuine aqueous feed solution containing actinides and

lanthanides.

Materials:

Nitric acid (HNO₃)

Actinide and Lanthanide stock solutions (e.g., Am(III), Cm(III), Eu(III) nitrates)

Deionized water

Procedure:

Calculate the required volumes of actinide and lanthanide stock solutions.
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In a volumetric flask, add the required amount of concentrated nitric acid to deionized

water to achieve the desired final acidity (e.g., 2 M HNO₃).

Add the actinide and lanthanide stock solutions to the nitric acid solution.

Bring the solution to the final volume with the nitric acid of the same concentration.

3. Liquid-Liquid Extraction Procedure (Batch Test)

Objective: To perform a single-stage extraction to determine distribution ratios.

Equipment:

Vortex mixer

Centrifuge

Pipettes

Procedure:

Pipette equal volumes (e.g., 1 mL) of the prepared organic solvent and aqueous feed

solution into a centrifuge tube.

Tightly cap the tube and vortex for a specified time (e.g., 30 minutes) to ensure thorough

mixing and phase transfer.

Centrifuge the mixture to achieve complete phase separation.

Carefully separate the aqueous and organic phases.

Take an aliquot from each phase for analysis (e.g., radiometric counting, ICP-MS) to

determine the concentration of actinides and lanthanides.

Calculate the distribution ratio (D) for each element as the concentration in the organic

phase divided by the concentration in the aqueous phase.

4. Counter-Current Extraction Process (Centrifugal Contactors)
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Objective: To perform a continuous separation of actinides from lanthanides.

Equipment:

A battery of miniature centrifugal contactors

Syringe pumps for feeding solutions

Procedure:

Set up a cascade of centrifugal contactors according to the desired number of extraction,

scrubbing, and stripping stages (e.g., 9 extraction, 3 scrubbing, 4 stripping).[2]

Introduce the organic solvent and aqueous feed into the extraction section in a counter-

current flow.

Introduce the scrub solution (e.g., 2 M HNO₃) into the scrubbing section.

Introduce the stripping solution (e.g., 0.5 M glycolic acid at pH 4) into the stripping section.

[3]

Operate the system until steady-state is reached.

Collect samples from the raffinate, scrub outlet, and product outlet for analysis.
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Caption: Workflow of the CyMe4BTBP-based SANEX process.
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Caption: Selective complexation of Am(III) by CyMe4BTBP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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